N-(4,5-dihydroacenaphtho[5,4-d]thiazol-8-yl)benzamide

• IUPAC Name: N-(5-thia-3-azatetracyclo[6.6.1.02,6.011,15]pentadeca-1(14),2(6),3,7,11(15),12-hexaen-4-yl)benzamide
• InChI: InChI=1S/C20H14N2OS/c23-19(13-5-2-1-3-6-13)22-20-21-18-15-8-4-7-12-9-10-14(17(12)15)11-16(18)24-20/h1-8,11H,9-10H2,(H,21,22,23)
• InChI Key: SRQCZLNGFORPJJ-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=CC3=C(C4=CC=CC1=C24)N=C(S3)NC(=O)C5=CC=CC=C5
• Molecular Formula: C20H14N2OS
• Molecular Weight: 330.4 g/mol

Description

N-(4,5-dihydroacenaphtho[5,4-d]thiazol-8-yl)benzamide, also known as DAB-1, is a chemical compound that has gained attention in the scientific community due to its potential therapeutic applications. DAB-1 has been found to have promising effects in various biological systems, making it a valuable tool for scientific research.

Mechanism of Action

The mechanism of action of N-(4,5-dihydroacenaphtho[5,4-d]thiazol-8-yl)benzamide is not fully understood, but it has been suggested that it may work by inhibiting the activity of certain enzymes or by modulating the expression of certain genes.
Biochemical and Physiological Effects:
N-(4,5-dihydroacenaphtho[5,4-d]thiazol-8-yl)benzamide has been found to have a number of biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells, reduce inflammation, and inhibit the activity of certain enzymes. It has also been found to have antimicrobial properties, making it a potential treatment for bacterial infections.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(4,5-dihydroacenaphtho[5,4-d]thiazol-8-yl)benzamide in lab experiments is its versatility. It has been shown to have a wide range of biological effects, making it useful in a variety of research applications. However, one limitation of using N-(4,5-dihydroacenaphtho[5,4-d]thiazol-8-yl)benzamide is that its mechanism of action is not fully understood, which makes it difficult to predict its effects in certain biological systems.

Future Directions

There are a number of potential future directions for research on N-(4,5-dihydroacenaphtho[5,4-d]thiazol-8-yl)benzamide. One area of interest is the development of new drugs that are based on the structure of N-(4,5-dihydroacenaphtho[5,4-d]thiazol-8-yl)benzamide. Another area of interest is the study of its mechanism of action in order to better understand its effects on biological systems. Additionally, further research is needed to explore its potential therapeutic applications in various disease states.

Synthesis Methods

N-(4,5-dihydroacenaphtho[5,4-d]thiazol-8-yl)benzamide can be synthesized through a multi-step process that involves the reaction of 2-acetyl-1-naphthol with thiosemicarbazide, followed by the reaction of the resulting compound with 4-chlorobenzoyl chloride. The final product is then purified through recrystallization.

Scientific Research Applications

N-(4,5-dihydroacenaphtho[5,4-d]thiazol-8-yl)benzamide has been extensively studied for its potential use as a therapeutic agent in various biological systems. It has been found to have anti-inflammatory, anti-cancer, and anti-microbial properties, making it a valuable tool in the development of new drugs.